Cas no 1363381-43-4 (tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate)

Tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate is a spirocyclic compound featuring a fused oxa-diazaspiro framework, which is of interest in medicinal chemistry and organic synthesis. Its structure combines a tert-butyloxycarbonyl (Boc) protecting group with a lactam and ether functionality, offering versatility in further derivatization. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The spirocyclic core provides conformational rigidity, which can be advantageous in the design of bioactive molecules. This compound is particularly valuable as an intermediate in the development of pharmaceuticals, including protease inhibitors and other heterocyclic targets.
tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate structure
1363381-43-4 structure
Product Name:tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
CAS No:1363381-43-4
MF:C13H22N2O4
MW:270.324783802032
MDL:MFCD22415208
CID:4456932
PubChem ID:72207373
Update Time:2025-05-23

tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane
    • 8-Boc-2-oxo-3-oxa-1,8-dia...
    • tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
    • 8-Boc-2-oxo-3-oxa-1,8-diaza-spiro[5.5]undecane - X7214
    • 3-Oxa-1,8-diazaspiro[5.5]undecane-8-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
    • 8-Boc-3-oxa-1,8-diazaspiro[5.5]undecan-2-one
    • DTXSID401128261
    • 1363381-43-4
    • CS-0048407
    • tert-butyl2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
    • MFCD22415208
    • SY355101
    • PB18336
    • AS-34631
    • 8-Boc-3-oxa-1,8-diazaspiro[5.5]undecane-2-one
    • AKOS024243973
    • MDL: MFCD22415208
    • Inchi: 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-7-4-5-13(9-15)6-8-18-10(16)14-13/h4-9H2,1-3H3,(H,14,16)
    • InChI Key: PSJVWIIBVVDMHJ-UHFFFAOYSA-N
    • SMILES: O1C(NC2(CC1)CN(C(=O)OC(C)(C)C)CCC2)=O

Computed Properties

  • Exact Mass: 270.15795719g/mol
  • Monoisotopic Mass: 270.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.9Ų

tert-butyl 2-oxo-3-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate Pricemore >>

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